Cas no 170789-32-9 (Methanone, (2,4-difluorophenyl)(4-methylphenyl)-)

• Product Name: Methanone, (2,4-difluorophenyl)(4-methylphenyl)-
• CAS No: 170789-32-9
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 1353654
• PubChem ID: 43160017
• Update Time: 2025-06-12

Methanone, (2,4-difluorophenyl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-difluorophenyl)(4-methylphenyl)-
• 2,4-Difluoro-4'-methylbenzophenone
• (2,4-Difluorophenyl)(p-tolyl)methanone
• 170789-32-9
• (2,4-difluorophenyl)-(4-methylphenyl)methanone

• MDL： MFCD11210394
• Inchi： 1S/C14H10F2O/c1-9-2-4-10(5-3-9)14(17)12-7-6-11(15)8-13(12)16/h2-8H,1H3
• InChI Key： GVOOBUUOPODCSK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1C=CC(C)=CC=1)=O)F

Computed Properties

• Exact Mass: 232.07
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on Methanone, (2,4-difluorophenyl)(4-methylphenyl)-

Comprehensive Overview of Methanone, (2,4-difluorophenyl)(4-methylphenyl)- (CAS No. 170789-32-9)

Methanone, (2,4-difluorophenyl)(4-methylphenyl)- (CAS No. 170789-32-9) is a specialized organic compound belonging to the methanone family, which is widely studied for its unique chemical properties and potential applications in various industries. This compound features a difluorophenyl and a methylphenyl group, making it a subject of interest in pharmaceutical research, material science, and specialty chemicals. Its molecular structure and functional groups contribute to its versatility, enabling it to serve as a key intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methanone, (2,4-difluorophenyl)(4-methylphenyl)- has surged due to their stability and reactivity in drug discovery. Researchers are particularly interested in its potential role in developing small-molecule inhibitors and bioactive agents. The presence of fluorine atoms enhances the compound's binding affinity and metabolic stability, making it a valuable candidate for medicinal chemistry applications. Additionally, its aromatic rings provide a robust framework for further derivatization.

From an industrial perspective, Methanone, (2,4-difluorophenyl)(4-methylphenyl)- is often utilized in the synthesis of advanced materials, such as liquid crystals and polymers. Its thermal stability and electronic properties make it suitable for optoelectronic devices and coatings. Companies specializing in high-performance chemicals are increasingly exploring its use in nanotechnology and green chemistry initiatives, aligning with global trends toward sustainable innovation.

One of the most frequently asked questions about CAS No. 170789-32-9 revolves around its synthesis methods and safety profile. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. Researchers often inquire about its solubility, melting point, and storage conditions, which are critical for laboratory and industrial applications. Recent studies have also focused on optimizing its production efficiency to meet growing market demands.

The rise of AI-driven drug discovery and computational chemistry has further amplified interest in Methanone, (2,4-difluorophenyl)(4-methylphenyl)-. Machine learning models are being employed to predict its reaction pathways and biological activity, reducing the time and cost associated with traditional research. This aligns with the broader shift toward data-driven science and automated synthesis, which are transforming the chemical industry.

In conclusion, Methanone, (2,4-difluorophenyl)(4-methylphenyl)- (CAS No. 170789-32-9) represents a fascinating intersection of chemistry, technology, and innovation. Its applications span from pharmaceuticals to advanced materials, reflecting its adaptability and relevance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and sustainable solutions.